3-(4-Fluoro-3-methoxyphenyl)phenol

• IUPAC Name: 3-(4-fluoro-3-methoxyphenyl)phenol
• InChI: InChI=1S/C13H11FO2/c1-16-13-8-10(5-6-12(13)14)9-3-2-4-11(15)7-9/h2-8,15H,1H3
• InChI Key: HOYODJWNWJVBCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)O)F
• Molecular Formula: C13H11FO2
• DSSTOX Substance ID: DTXSID70683501
• Molecular Weight: 218.22 g/mol
• CAS RN: 1261957-92-9

Description

Synthesis Analysis

Several synthetic methods can yield phenols, including the Fries rearrangement , Bamberger rearrangement , hydrolysis of phenolic esters or ethers , and reduction of quinones . Specifically for 3-(4-Fluoro-3-methoxyphenyl)phenol , a four-step method was introduced by Yang and colleagues in 2016. It involves the Ullmann reaction catalyzed by copper, using 3-methoxyphenol as a co-reagent, followed by demethylation with HBr in acetic acid .

Chemical Reactions Analysis

While specific reactions involving this compound may vary, it can participate in various substitution reactions due to the presence of the phenolic hydroxyl group. For instance, it may undergo electrophilic aromatic substitutions or nucleophilic aromatic substitutions . Additionally, the compound can be used as a substrate in metal-catalyzed cross-coupling reactions .

Scientific Research Applications

• Chemical Synthesis

  • This compound is used in the synthesis of various chemical products. It’s a building block in the chemical industry, used to create more complex molecules for a variety of applications.

• Material Science

  • In the field of material science, this compound is used in the production of plastics, adhesives, and coatings. It improves these materials’ thermal stability and flame resistance.

• Biological Activities

  • 3-(4-Fluoro-3-methoxyphenyl)phenol has potential biological activities, including anti-tumor and anti-inflammatory effects. It’s being researched for its potential use in medical treatments.

• Antioxidants

  • This compound is used as an antioxidant. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

• Ultraviolet Absorbers

  • It’s used as an ultraviolet absorber. Ultraviolet absorbers are substances that can absorb UV radiation and release it as heat, providing protection against UV radiation damage.

• Flame Retardants

  • 3-(4-Fluoro-3-methoxyphenyl)phenol is used as a flame retardant. Flame retardants are substances that are added to materials to prevent the start or slow the growth of fire.

• Chemical Synthesis

  • This compound is used in the synthesis of various chemical products. It’s a building block in the chemical industry, used to create more complex molecules for a variety of applications.

• Material Science

  • In the field of material science, this compound is used in the production of plastics, adhesives, and coatings. It improves these materials’ thermal stability and flame resistance.

• Biological Activities

  • 3-(4-Fluoro-3-methoxyphenyl)phenol has potential biological activities, including anti-tumor and anti-inflammatory effects. It’s being researched for its potential use in medical treatments.

• Antioxidants

  • This compound is used as an antioxidant. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

• Ultraviolet Absorbers

  • It’s used as an ultraviolet absorber. Ultraviolet absorbers are substances that can absorb UV radiation and release it as heat, providing protection against UV radiation damage.

• Flame Retardants

  • 3-(4-Fluoro-3-methoxyphenyl)phenol is used as a flame retardant. Flame retardants are substances that are added to materials to prevent the start or slow the growth of fire

Safety And Hazards

As with any chemical compound, safety precautions are essential. Refer to the provided Material Safety Data Sheet (MSDS) for detailed safety information. Always handle chemicals in a well-ventilated area, wear appropriate protective gear, and follow proper laboratory practices.